![molecular formula C23H20N2O2 B3534828 N-benzyl-2-(cinnamoylamino)benzamide](/img/structure/B3534828.png)
N-benzyl-2-(cinnamoylamino)benzamide
Overview
Description
“N-benzyl-2-(cinnamoylamino)benzamide” is a chemical compound. It is a derivative of benzamide, which is the simplest amide derivative of benzoic acid . It is related to N-Benzylbenzamide, which has a molecular weight of 211.26 and a linear formula of C6H5CONHCH2C6H5 .
Synthesis Analysis
The synthesis of benzamide derivatives can be achieved through direct condensation of carboxylic acids and amines . A green, rapid, mild, and highly efficient pathway for the preparation of benzamide derivatives has been reported. The reaction was performed under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth .Molecular Structure Analysis
The molecular structure of N-Benzylbenzamide, a related compound, has been analyzed based on IR, 1H, 13C NMR, and mass spectral data . The linear formula of N-Benzylbenzamide is C6H5CONHCH2C6H5 .Chemical Reactions Analysis
Benzylamines, which are related to this compound, can undergo various chemical reactions. For instance, a highly active Mn (I) pincer catalyst can enable an atom-economic and highly efficient N-alkylation of amines with alcohols . Also, a simple Cu (I)-catalyzed C-N coupling of aliphatic halides with amines and amides can take place readily at room temperature .Physical And Chemical Properties Analysis
Benzamides, including N-Benzylbenzamide, generally have high boiling points and melting points. These characteristics and their solubility in water result from the polar nature of the amide group and hydrogen bonding . N-Benzylbenzamide has a melting point of 104-106 °C (lit.) and is soluble in acetone .Safety and Hazards
Future Directions
The future directions for N-benzyl-2-(cinnamoylamino)benzamide could involve further exploration of its potential applications in the pharmaceutical industry, given the wide use of benzamides in the synthesis of therapeutic agents . Additionally, the development of greener and more efficient synthesis methods could also be a focus .
Properties
IUPAC Name |
N-benzyl-2-[[(E)-3-phenylprop-2-enoyl]amino]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N2O2/c26-22(16-15-18-9-3-1-4-10-18)25-21-14-8-7-13-20(21)23(27)24-17-19-11-5-2-6-12-19/h1-16H,17H2,(H,24,27)(H,25,26)/b16-15+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVVCQWDZIDTEBY-FOCLMDBBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)C2=CC=CC=C2NC(=O)C=CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)CNC(=O)C2=CC=CC=C2NC(=O)/C=C/C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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